Cas no 1112311-07-5 (N-[(4-methoxyphenyl)methyl]-3-[methyl(4-methylphenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide)
N-[(4-methoxyphenyl)methyl]-3-[methyl(4-methylphenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-[(4-methoxyphenyl)methyl]-3-[methyl(4-methylphenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide
- N-(4-methoxybenzyl)-3-(N-methyl-N-(p-tolyl)sulfamoyl)-4-phenylthiophene-2-carboxamide
- F3222-2974
- N-[(4-methoxyphenyl)methyl]-3-[methyl-(4-methylphenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide
- 1112311-07-5
- AKOS001779387
- HMS3435C11
- N-[(4-Methoxyphenyl)methyl]-3-[[methyl(4-methylphenyl)amino]sulfonyl]-4-phenyl-2-thiophenecarboxamide
-
- Inchi: 1S/C27H26N2O4S2/c1-19-9-13-22(14-10-19)29(2)35(31,32)26-24(21-7-5-4-6-8-21)18-34-25(26)27(30)28-17-20-11-15-23(33-3)16-12-20/h4-16,18H,17H2,1-3H3,(H,28,30)
- InChI Key: CNUDCOQMHLUQSN-UHFFFAOYSA-N
- SMILES: C1(C(NCC2=CC=C(OC)C=C2)=O)SC=C(C2=CC=CC=C2)C=1S(N(C)C1=CC=C(C)C=C1)(=O)=O
Computed Properties
- Exact Mass: 506.13339966g/mol
- Monoisotopic Mass: 506.13339966g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
- Complexity: 780
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 112Ų
Experimental Properties
- Density: 1.288±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 13.08±0.46(Predicted)
N-[(4-methoxyphenyl)methyl]-3-[methyl(4-methylphenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3222-2974-2μmol |
N-[(4-methoxyphenyl)methyl]-3-[methyl(4-methylphenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide |
1112311-07-5 | 90%+ | 2μl |
$57.0 | 2023-04-27 | |
| Life Chemicals | F3222-2974-5μmol |
N-[(4-methoxyphenyl)methyl]-3-[methyl(4-methylphenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide |
1112311-07-5 | 90%+ | 5μl |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3222-2974-10μmol |
N-[(4-methoxyphenyl)methyl]-3-[methyl(4-methylphenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide |
1112311-07-5 | 90%+ | 10μl |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3222-2974-20μmol |
N-[(4-methoxyphenyl)methyl]-3-[methyl(4-methylphenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide |
1112311-07-5 | 90%+ | 20μl |
$79.0 | 2023-04-27 | |
| Life Chemicals | F3222-2974-1mg |
N-[(4-methoxyphenyl)methyl]-3-[methyl(4-methylphenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide |
1112311-07-5 | 90%+ | 1mg |
$54.0 | 2023-04-27 | |
| Life Chemicals | F3222-2974-2mg |
N-[(4-methoxyphenyl)methyl]-3-[methyl(4-methylphenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide |
1112311-07-5 | 90%+ | 2mg |
$59.0 | 2023-04-27 | |
| Life Chemicals | F3222-2974-3mg |
N-[(4-methoxyphenyl)methyl]-3-[methyl(4-methylphenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide |
1112311-07-5 | 90%+ | 3mg |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3222-2974-4mg |
N-[(4-methoxyphenyl)methyl]-3-[methyl(4-methylphenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide |
1112311-07-5 | 90%+ | 4mg |
$66.0 | 2023-04-27 | |
| Life Chemicals | F3222-2974-5mg |
N-[(4-methoxyphenyl)methyl]-3-[methyl(4-methylphenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide |
1112311-07-5 | 90%+ | 5mg |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3222-2974-10mg |
N-[(4-methoxyphenyl)methyl]-3-[methyl(4-methylphenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide |
1112311-07-5 | 90%+ | 10mg |
$79.0 | 2023-04-27 |
N-[(4-methoxyphenyl)methyl]-3-[methyl(4-methylphenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on N-[(4-methoxyphenyl)methyl]-3-[methyl(4-methylphenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide
N-[(4-methoxyphenyl)methyl]-3-[methyl(4-methylphenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide: A Comprehensive Overview of Its Chemical Properties and Emerging Applications
Compound with the CAS number 1112311-07-5 is a highly sophisticated molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The molecular structure of this compound, specifically N-[(4-methoxyphenyl)methyl]-3-[methyl(4-methylphenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide, exhibits a complex arrangement of functional groups that contribute to its unique chemical and biological properties. This introduction aims to provide a detailed exploration of the compound's characteristics, its potential applications, and the latest research findings that highlight its significance in modern science.
The molecular framework of this compound is characterized by a thiophene core, which is a heterocyclic aromatic compound known for its stability and versatility in medicinal chemistry. The presence of multiple substituents, including a methoxy group on the phenyl ring and a sulfamoyl group on the methyl(4-methylphenyl) moiety, enhances the compound's reactivity and interaction potential with biological targets. These features make it an attractive candidate for further investigation in drug discovery and development.
In recent years, there has been a growing interest in thiophene derivatives due to their broad spectrum of biological activities. Studies have shown that these compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in N-[(4-methoxyphenyl)methyl]-3-[methyl(4-methylphenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide suggests that it may interact with various biological pathways, making it a promising candidate for therapeutic applications.
One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The thiophene core provides a stable platform for further modifications, allowing researchers to tailor the molecule to target specific diseases or conditions. For instance, recent studies have explored the use of thiophene derivatives in the development of kinase inhibitors, which are crucial in treating cancers and other chronic diseases. The sulfamoyl group in particular has been shown to enhance binding affinity to protein targets, making it an important feature for drug development.
The synthesis of N-[(4-methoxyphenyl)methyl]-3-[methyl(4-methylphenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide presents both challenges and opportunities for chemists. The complexity of the molecular structure requires precise synthetic strategies to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to produce such complex molecules on a scalable basis. This has opened up new avenues for research and development in pharmaceuticals.
Emerging research also highlights the compound's potential in material science. Thiophene derivatives have been explored for their applications in organic electronics, including organic light-emitting diodes (OLEDs) and solar cells. The electron-deficient nature of the thiophene ring makes it an excellent candidate for these applications, where charge transport properties are critical. Further investigation into the electronic properties of this compound could lead to novel materials with enhanced performance.
The biological activity of N-[(4-methoxyphenyl)methyl]-3-[methyl(4-methylphenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide has been studied in various cellular models. Initial experiments have shown promising results in terms of inhibiting certain enzymes associated with inflammation and cancer progression. These findings are particularly intriguing given the growing demand for targeted therapies that minimize side effects while maximizing efficacy.
In conclusion, Compound CAS no. 1112311-07-5, with its unique molecular structure and diverse functional groups, represents a significant advancement in chemical biology and pharmaceutical research. Its potential applications span across drug discovery, material science, and beyond, making it a subject of intense interest among researchers worldwide. As our understanding of its properties continues to grow, so too will its role in addressing some of the most pressing challenges in modern medicine and technology.
1112311-07-5 (N-[(4-methoxyphenyl)methyl]-3-[methyl(4-methylphenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)